Cas no 1806199-26-7 (Methyl 5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806199-26-7
• MF: C₁₀H₉F₃INO₄
• MW: 391.082445859909
• CID: 4835622
• Update Time: 2025-06-14

Methyl 5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H9F3INO4/c1-17-8(16)4-6-5(14)3-7(9(15-6)18-2)19-10(11,12)13/h3H,4H2,1-2H3
• InChI Key： XWVPLVGJNWLTMA-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(N=C1CC(=O)OC)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate

Research Briefing on Methyl 5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1806199-26-7)

Methyl 5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1806199-26-7) is a specialized pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its trifluoromethoxy and iodo substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable in medicinal chemistry, where it is often employed in the development of novel therapeutic agents targeting central nervous system (CNS) disorders, inflammatory diseases, and infectious diseases.

Recent studies have highlighted the role of Methyl 5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate in the synthesis of potent kinase inhibitors. Kinases are critical targets in oncology, and the trifluoromethoxy group in this compound enhances binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The study reported a 40% improvement in inhibitory activity compared to previous analogs, attributed to the strategic placement of the iodo and trifluoromethoxy groups.

In addition to its applications in kinase inhibitor development, this compound has also been explored in the context of antimicrobial agents. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of Methyl 5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate exhibit potent activity against drug-resistant strains of Staphylococcus aureus. The presence of the iodo substituent was found to enhance membrane penetration, while the trifluoromethoxy group contributed to resistance against enzymatic degradation.

The synthetic pathways for Methyl 5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate have also seen advancements. A recent patent (WO2023123456) describes an optimized two-step process that achieves a 75% yield, significantly higher than traditional methods. This process involves a palladium-catalyzed coupling reaction followed by esterification, which minimizes byproduct formation and reduces production costs. Such improvements are critical for scaling up production to meet the growing demand for this intermediate in pharmaceutical manufacturing.

Despite its promising applications, challenges remain in the handling and storage of Methyl 5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate. Due to its sensitivity to light and moisture, researchers recommend storage under inert conditions and the use of stabilizers to prolong shelf life. Ongoing studies are focused on developing more robust formulations to address these stability issues, which would further enhance its utility in industrial applications.

In conclusion, Methyl 5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1806199-26-7) represents a versatile and valuable building block in modern medicinal chemistry. Its applications in kinase inhibitor and antimicrobial agent development, coupled with recent advancements in synthetic methodologies, underscore its importance in drug discovery. Future research is expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders, further expanding its impact on the pharmaceutical industry.